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Compound Name: L-sorbose-6-13C

Cat. No.: B583979 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Metabolic flux analysis (MFA) using stable isotope tracers is a powerful technique to quantify

the rates of intracellular metabolic pathways. This document provides a detailed protocol and

application notes for conducting an L-sorbose-6-13C tracer experiment in yeast, specifically

Saccharomyces cerevisiae. While glucose is the most common tracer, using alternative sugars

like L-sorbose can provide unique insights into metabolic flexibility, substrate utilization, and the

effects of novel therapeutic compounds on cellular metabolism. L-sorbose, a ketose, is known

to be transported into yeast cells, though its metabolic fate is less characterized than that of

glucose.[1][2][3] This protocol outlines a hypothetical pathway for L-sorbose metabolism and

provides the necessary steps to trace its journey through the central carbon metabolism of

yeast.

The primary application of this experiment is to elucidate the metabolic pathways involved in L-

sorbose utilization and to quantify the carbon flux distribution through central metabolism. This

information is valuable for metabolic engineering efforts aimed at producing valuable

compounds from alternative feedstocks and for understanding how cellular metabolism adapts

to different carbon sources.
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L-sorbose is hypothesized to be transported into the yeast cell and subsequently

phosphorylated to L-sorbose-1-phosphate. This intermediate is then likely converted to D-

fructose-6-phosphate, a key glycolytic and pentose phosphate pathway (PPP) intermediate.

The 6-13C label from L-sorbose would then be incorporated into various downstream

metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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